Cas no 39971-61-4 (4-2-(tert-butylamino)-1-hydroxyethyl-2-(hydroxymethyl)phenol, sulfuric acid)

• Product Name: 4-2-(tert-butylamino)-1-hydroxyethyl-2-(hydroxymethyl)phenol, sulfuric acid
• CAS No: 39971-61-4
• MF: C₁₃H₂₃NO₇S
• MW: 337.389223337173
• CID: 298639
• PubChem ID: 9884233
• Update Time: 2025-07-15

4-2-(tert-butylamino)-1-hydroxyethyl-2-(hydroxymethyl)phenol, sulfuric acid Chemical and Physical Properties

Names and Identifiers

• salbutamol sulfate
• 4-2-(tert-butylamino)-1-hydroxyethyl-2-(hydroxymethyl)phenol, sulfuric acid
• BCP02974
• CS-0332436
• Salbutamol hemisulphate
• BCP0726000244
• MLS000758199
• 39971-61-4
• s2507
• CPD000058513
• SB19750
• alpha-([t-Butylamino]methyl)-4-hydroxy-m-xylene-alpha,alpha'-diol
• CCG-267886
• Asthavent
• MLS001423971
• Salbutamol sulfate(Albuterol)
• EN300-18674205
• AC-6369
• 4-(2-(tert-Butylamino)-1-hydroxyethyl)-2-(hydroxymethyl)phenol sulfate
• HMS3393A09
• .alpha.1-[(tert-Butylamino)methyl]-4-hydroxy-m-xylene-.alpha.,.alpha.'-diol sulfate (2:1) salt
• Ventorlin
• MFCD00055200
• Ventolin
• 1, .alpha.1-[[(1,1-dimethylethyl)amino]methyl]-4-hydroxy-, sulfate (2:1) (salt)
• NC00025
• CCG-100775
• Asmaven sulfate
• OVICLFZZVQVVFT-UHFFFAOYSA-N
• AMY38244
• FT-0701240
• NSC289928
• SCHEMBL33280
• AKOS015951296
• HMS2051A09
• 1, .alpha.1-[[(1,1-dimethylethyl)amino]methyl]-4-hydroxy-, sulfate (2:1) salt
• CHEMBL1201026
• 34245-12-0
• Salbutamol hemisulphate salt
• Salbutamol sulfate (Albuterol)
• SMR000058513
• 4-[2-(tert-butylamino)-1-hydroxyethyl]-2-(hydroxymethyl)phenol; sulfuric acid
• Albuterol sulfate(1:x)
• salbutamol; sulfuric acid

• MDL： MFCD09027956
• Inchi： 1S/C13H21NO3.H2O4S/c1-13(2,3)14-7-12(17)9-4-5-11(16)10(6-9)8-15;1-5(2,3)4/h4-6,12,14-17H,7-8H2,1-3H3;(H2,1,2,3,4)
• InChI Key： OVICLFZZVQVVFT-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.OC(C1C=CC(=C(CO)C=1)O)CNC(C)(C)C

Computed Properties

• Exact Mass: 337.11952325g/mol
• Monoisotopic Mass: 337.11952325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 156Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 4-2-(tert-butylamino)-1-hydroxyethyl-2-(hydroxymethyl)phenol, sulfuric acid

Chemical Profile of 4-2-(tert-butylamino)-1-hydroxyethyl-2-(hydroxymethyl)phenol, sulfuric acid (CAS No. 39971-61-4)

4-2-(tert-butylamino)-1-hydroxyethyl-2-(hydroxymethyl)phenol, sulfuric acid is a specialized chemical compound characterized by its intricate molecular structure and multifaceted applications in pharmaceutical and biochemical research. This compound, identified by the CAS number 39971-61-4, has garnered significant attention due to its unique functional groups and potential utility in the development of novel therapeutic agents. The presence of both hydroxyl and amine functionalities, coupled with a sulfuric acid moiety, makes it a versatile intermediate in organic synthesis and drug discovery.

The molecular architecture of 4-2-(tert-butylamino)-1-hydroxyethyl-2-(hydroxymethyl)phenol features a phenolic core substituted with a tert-butylamino group at the 2-position and a hydroxyethyl side chain at the 1-position. This arrangement imparts distinct chemical properties that are exploited in various synthetic pathways. The sulfuric acid component further enhances its reactivity, making it a valuable reagent in the preparation of ester derivatives and other heterocyclic compounds. Such derivatives are increasingly studied for their pharmacological properties, including anti-inflammatory, antioxidant, and antimicrobial effects.

Recent advancements in medicinal chemistry have highlighted the importance of 4-2-(tert-butylamino)-1-hydroxyethyl-2-(hydroxymethyl)phenol as a building block for designing small-molecule inhibitors targeting specific biological pathways. For instance, studies have demonstrated its potential in modulating enzyme activity associated with metabolic disorders and neurodegenerative diseases. The tert-butylamino group serves as a steric shield, improving binding affinity to protein targets, while the hydroxymethyl moiety facilitates hydrophilic interactions, enhancing solubility and bioavailability. These characteristics make it an attractive candidate for further derivatization to achieve desired pharmacokinetic profiles.

In the realm of biochemical research, this compound has been utilized in the synthesis of novel ligands for receptor binding studies. Its ability to form stable complexes with biomolecules has opened avenues for exploring drug-receptor interactions at a molecular level. Researchers have leveraged its structural features to develop probes for imaging techniques, enabling real-time visualization of biological processes in vitro and in vivo. The sulfuric acid functionality further aids in conjugation with biomolecules such as peptides and nucleotides, expanding its utility in biopharmaceutical applications.

The synthesis of 4-2-(tert-butylamino)-1-hydroxyethyl-2-(hydroxymethyl)phenol, sulfuric acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced catalytic systems have been employed to streamline these processes, reducing environmental impact while maintaining efficiency. Techniques such as asymmetric synthesis have been explored to produce enantiomerically pure derivatives, which are crucial for drugs targeting stereospecific biological pathways. The growing emphasis on green chemistry has also prompted investigations into solvent-free or aqueous-based synthetic routes for this compound.

Industrial applications of this compound are emerging in specialty chemical manufacturing, where it serves as an intermediate for producing high-value fine chemicals. Its role in synthesizing complex molecules underscores its importance in supply chains supporting pharmaceutical production. Additionally, the compound’s stability under various storage conditions makes it suitable for large-scale preparations intended for research laboratories worldwide. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of its derivatives, leading to promising preclinical candidates.

The regulatory landscape governing the use of 4-2-(tert-butylamino)-1-hydroxyethyl-2-(hydroxymethyl)phenol is shaped by international guidelines ensuring safe handling and disposal practices. Manufacturers adhere to Good Manufacturing Practices (GMP) to maintain consistency in quality control measures across batches. Environmental assessments have been conducted to evaluate its impact on ecosystems under controlled experimental conditions, ensuring compliance with sustainability standards. These measures reflect the industry’s commitment to responsible chemical management while fostering innovation through rigorous safety protocols.

Future research directions may focus on expanding the library of derivatives derived from this compound to uncover novel therapeutic applications. Computational modeling techniques are being integrated into drug discovery pipelines to predict structural modifications that could enhance biological activity or reduce toxicity profiles. Such computational approaches complement experimental efforts by providing rapid screening platforms for candidate optimization before moving into costly preclinical trials. This synergy between computational chemistry and experimental validation promises to accelerate the development pipeline for next-generation therapeutics.

The versatility of 4-2-(tert-butylamino)-1-hydroxyethyl-2-(hydroxymethyl)phenol, sulfuric acid lies not only in its structural features but also in its adaptability across multiple domains of chemical research. From foundational studies in organic synthesis to cutting-edge applications in drug design, this compound exemplifies how specialized molecules can drive innovation at both academic and industrial levels. As scientific understanding evolves further into precision medicine paradigms based on personalized treatment strategies—this compound will continue playing an instrumental role—supporting breakthroughs that improve human health outcomes globally.